Cas no 22433-76-7 (N-(Quinolin-6-yl)acetamide)

• Product name: N-(Quinolin-6-yl)acetamide
• CAS No: 22433-76-7
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• MDL: MFCD00460662
• CID: 254868
• PubChem ID: 31176

N-(Quinolin-6-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-6-quinolinyl-
• N-(Quinolin-6-yl)acetamide
• N-quinolin-6-ylacetamide
• 6-Acetamidoquinoline
• 6-acetaminoquinoline
• 6-Acetylaminoquinoline
• ACETAMIDE, N-6-QUINOLYL-
• BRN 0136831
• CCRIS 1684
• N-[6]Chinolyl-acetamid
• N-[6]quinolyl-acetamide
• N-6-Quinolylacetamide
• N-quinolin-6-yl-acetamide
• Quinoline, 6-acetamido-
• Acetamide, N-6-quinolinyl-
• N-(6-quinolyl)acetamide
• N-(6-Quinolinyl)acetamide
• Oprea1_133620
• N-(6-Quinolinyl)acetamide #
• GJEUIVYGSBNNKW-UHFF
• F14237
• SB67491
• 5-22-10-00305 (Beilstein Handbook Reference)
• NSC 405793
• NSC-405793
• AE-848/08322053
• CS-0153968
• DTXSID40176975
• MKD9AEB999
• 22433-76-7
• GJEUIVYGSBNNKW-UHFFFAOYSA-N
• XAA43376
• SCHEMBL1538297
• CHEMBL563953
• NSC405793
• DS-7907
• AKOS005432512
• STK391535
• DB-119909

• MDL： MFCD00460662
• Inchi： 1S/C11H10N2O/c1-8(14)13-10-4-5-11-9(7-10)3-2-6-12-11/h2-7H,1H3,(H,13,14)
• InChI Key： GJEUIVYGSBNNKW-UHFFFAOYSA-N
• SMILES： O=C(C([H])([H])[H])N([H])C1C([H])=C([H])C2=C(C([H])=C([H])C([H])=N2)C=1[H]
• BRN： 0136831

Computed Properties

• Exact Mass: 186.0794
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42

Experimental Properties

• Boiling Point: 430.9°C at 760 mmHg
• PSA: 41.99
• LogP: 2.26620

N-(Quinolin-6-yl)acetamide Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Sealed in dry,Room Temperature